BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methyl-3-nitroanisole: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-3-nitroanisole

Cat. No.: B1293961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
2-Methyl-3-nitroanisole (CAS No: 4837-88-1). The information is compiled to assist laboratory
personnel in minimizing risks and ensuring safe usage, storage, and disposal of this chemical.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2-Methyl-3-nitroanisole
is fundamental to its safe handling. The following table summarizes key quantitative data.
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Property Value Reference
Molecular Formula C8HIONO3 [1112]
Molecular Weight 167.16 g/mol [1][2]
Appearance Yellow to Pale brown powder

or crystalline powder.[3]
Melting Point 54-56 °C [3114]
Boiling Point 94-96 °C at 0.5 mmHg [3]
Density 1.2+0.1 g/cm3 [3]
Flash Point >230 °F (>110 °C) [3]
Solubility Sparingly soluble in water.[5]

Refractive Index

1.538

[3]

Hazard Identification and Toxicological Data

2-Methyl-3-nitroanisole is classified as a hazardous substance. The following tables
summarize its GHS classification and available toxicological information.

GHS Hazard Classification

Classification Code Description

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4 -
GHS Pictogram GHSO07 Exclamation Mark[4][6]
Signal Word Warning

Toxicological Summary
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Endpoint

Result Species

Reference

Acute Oral Toxicity

Harmful if swallowed
(Category 4).[1][6]

Data not specified

[1](6]

Carcinogenicity

No data available for
2-Methyl-3-
nitroanisole. For the
related compound 2-
Nitroanisole, it is listed
as "possibly
carcinogenic to
humans (Group 2B)"
by IARC and
"reasonably
anticipated to be a
human carcinogen” by
NTP.[7][8][9]

Mutagenicity

No specific data
available for 2-Methyl-
3-nitroanisole. The
related compound 2-
Nitroanisole is

mutagenic in bacteria.

[7]1(8]

Other Toxic Effects

For the related
compound 2-
Nitroanisole, high
doses can cause
methemoglobinemia,
and pathological
lesions in the urinary
bladder, spleen,
kidney, and liver in
rats.[7][8]
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling 2-Methyl-3-nitroanisole.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][10]

o Ensure eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][6]

o Skin Protection: Wear nitrile or other suitable chemical-resistant gloves.[4][10] A lab coat or
other protective clothing should be worn to prevent skin contact.[10]

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or a respirator with an appropriate particulate filter should be used.[4][10]

Hygiene Practices

» Wash hands thoroughly after handling and before eating, drinking, or smoking.[7]
e Do not eat, drink, or smoke in areas where the chemical is handled.[11]
o Contaminated clothing should be removed and washed before reuse.[7]

Storage and Disposal

Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][12]

o Keep away from incompatible materials such as strong oxidizing agents.[7]
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e The storage class for this combustible solid is 11.[4][6]

Disposal

» Dispose of waste in accordance with all applicable federal, state, and local regulations.[3]
e Do not allow the product to enter drains.[10]

Emergency Procedures

In the event of an emergency, follow these procedures.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention.[7]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10][12]

o Specific Hazards: Hazardous decomposition products include nitrogen oxides, carbon
monoxide, and carbon dioxide.[7]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[10][12]

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid
breathing dust.[10]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10]

o Containment and Cleanup: Sweep up the spilled solid, avoiding dust generation, and place it
in a suitable, closed container for disposal.[7][10]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Methyl-3-nitroanisole
are not readily available in the public domain. The following are generalized methodologies for
key toxicological assays that would be appropriate for this class of compound.

It is critical to note that these are representative protocols and have not been specifically
validated for 2-Methyl-3-nitroanisole.

Ames Test for Mutagenicity (Generalized Protocol)

» Bacterial Strains: Utilize various strains of Salmonella typhimurium (e.g., TA98, TA100) with
and without metabolic activation (S9 fraction).

o Dose Selection: A preliminary toxicity test is performed to determine a suitable dose range.

e Assay:

[¢]

The test compound is dissolved in a suitable solvent (e.g., DMSO).

[e]

Aliquots of the test solution, the bacterial culture, and either S9 mix or a buffer are
combined in a test tube.

o

The mixture is incubated, and then molten top agar is added.

[e]

The entire mixture is poured onto minimal glucose agar plates.

o

Plates are incubated for 48-72 hours.
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Data Analysis: The number of revertant colonies on the test plates is compared to the
number on the negative (solvent) control plates. A significant, dose-dependent increase in
revertant colonies indicates a mutagenic effect. Positive controls are run in parallel.

Acute Oral Toxicity Study (Up-and-Down Procedure -
OECD 425) (Generalized Protocol)

Animal Model: Typically performed in female rats or mice.

Dose Administration: A single animal is dosed with the test substance at a starting dose
level. The substance is typically administered by gavage.

Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.
Sequential Dosing:

o If the animal survives, the next animal is given a higher dose.

o If the animal dies, the next animal is given a lower dose.

LD50 Estimation: This sequential process continues until the criteria for stopping the test are
met. The LD50 is then calculated using a maximum likelihood method.

Visualized Workflows

As specific signaling pathway data for 2-Methyl-3-nitroanisole is unavailable, the following

diagram illustrates a logical workflow for its safe handling in a laboratory setting.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1293961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Receipt of
2-Methyl-3-nitroanisole

'

Secure Storage
(Cool, Dry, Ventilated)

Pre-Use
Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling in
Fume Hood

Experimental Use

Decontaminate
Work Area & Glassware

Segregate Hazardous Waste
(Solid & Liquid)

Dispose via Certified
Waste Handler

End of Workflow

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Methyl-3-nitroanisole.
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This guide is intended to provide comprehensive safety and handling information. It is not a
substitute for a thorough understanding of the Safety Data Sheet (SDS) and proper laboratory
training. Always consult the most recent SDS for 2-Methyl-3-nitroanisole before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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